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Introduction
Europium-153 (¹⁵³Eu), a stable isotope of europium, plays a significant role in various nuclear

applications, including as a neutron absorber in control rods of nuclear reactors and as a target

material for the production of radioisotopes. A thorough understanding of its neutron activation

cross-section is paramount for accurate modeling and prediction of its behavior in a neutron

flux. This technical guide provides a comprehensive overview of the neutron activation cross-

section of ¹⁵³Eu, consolidating experimental data, outlining measurement methodologies, and

visualizing the underlying nuclear processes.

Neutron Capture Reaction and Decay
The primary neutron activation reaction for Europium-153 is neutron capture, denoted as

¹⁵³Eu(n,γ)¹⁵⁴Eu. In this process, a ¹⁵³Eu nucleus absorbs a neutron and transitions to an excited

state of Europium-154 (¹⁵⁴Eu), which then de-excites by emitting gamma rays. The resulting

¹⁵⁴Eu is a radioactive isotope with a half-life of approximately 8.593 years. It primarily

undergoes beta decay to Gadolinium-154 (¹⁵⁴Gd) and, to a lesser extent, electron capture to

Samarium-154 (¹⁵⁴Sm).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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